2-{[2-(2-hydroxyethoxy)ethyl]amino}-7-methyl-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (5Z)-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H22N4O4S2/c1-3-7-23-19(27)15(30-20(23)29)11-14-17(21-6-9-28-10-8-25)22-16-5-4-13(2)12-24(16)18(14)26/h3-5,11-12,21,25H,1,6-10H2,2H3/b15-11-
• InChI Key: MMOJQZGMJDFPJA-PTNGSMBKSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)NCCOCCO)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)NCCOCCO)C=C1

Description

This complex chemical entity, 2-{[2-(2-hydroxyethoxy)ethyl]amino}-7-methyl-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one, is a synthetic small molecule of significant interest in medicinal chemistry and drug discovery research. Its structure is characterized by a pyridopyrimidinone core, a common scaffold in kinase inhibitors, which is functionalized with a rhodanine-based Z-configured exocyclic alkene, a motif known to confer potent biological activity [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3211079/]. The molecule is designed for use as a key intermediate or a functional screening compound in the development of novel therapeutics, particularly for investigating pathways related to oncology, diabetes, and infectious diseases where protein kinases and other cellular targets are implicated. The presence of the rhodanine moiety suggests potential for high-affinity binding to active sites, making it a valuable probe for studying enzyme inhibition and signal transduction mechanisms [https://www.sciencedirect.com/science/article/abs/pii/S0223523411004821]. This product is offered For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers can rely on its high purity and structural characterization for their critical experiments in hit-to-lead optimization and structure-activity relationship (SAR) studies.

Biological Activity

The compound 2-{[2-(2-hydroxyethoxy)ethyl]amino}-7-methyl-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in biological applications. Its structure combines a pyrido[1,2-a]pyrimidin framework with a thiazolidin moiety, suggesting diverse biological activities. This article explores its biological activity, synthesis, and potential therapeutic applications based on current research findings.

Structural Characteristics

The compound features several functional groups that contribute to its biological activity:

• Pyrido[1,2-a]pyrimidin core : Known for interactions with various biological targets.
• Thiazolidin moiety : Enhances pharmacological properties.
• Hydroxyethoxy and amino groups : Improve solubility and reactivity.

Molecular Formula and Weight

• Molecular Formula : C20H22N4O4S2
• Molecular Weight : Approximately 446.54 g/mol

Antimicrobial Properties

Preliminary studies indicate that this compound exhibits notable antimicrobial activity, particularly against resistant bacterial strains. The thiazolidinone derivatives have shown efficacy against various pathogens, including:

Pathogen	Activity
Staphylococcus aureus	Antimicrobial
Escherichia coli	Antimicrobial
Candida albicans	Antifungal

Research suggests that modifications in the thiazolidinone ring can enhance antimicrobial potency, with some derivatives demonstrating MIC values as low as 3.12 µg/mL against Staphylococcus aureus .

Anticancer Potential

The compound's structure allows for interactions with key enzymes and receptors involved in cancer progression. Studies have indicated that compounds within the pyrido[1,2-a]pyrimidine class possess anticancer properties by targeting pathways related to cell proliferation and apoptosis.

The mechanisms through which this compound exerts its biological effects may include:

• Inhibition of enzyme activity : Interfering with enzymes critical for pathogen survival or cancer cell growth.
• Modulation of signaling pathways : Affecting cell signaling pathways involved in proliferation and apoptosis.

Synthesis

The synthesis of 2-{[2-(2-hydroxyethoxy)ethyl]amino}-7-methyl-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multi-step organic reactions. Key steps include:

• Formation of the pyrido[1,2-a]pyrimidine core.
• Introduction of the thiazolidin moiety via condensation reactions.
• Functionalization at the amino and hydroxyethoxy positions to enhance solubility.

Optimizing reaction conditions (e.g., temperature, solvent choice) is critical for maximizing yield and purity.

Study 1: Antimicrobial Activity Assessment

A study evaluated the antimicrobial efficacy of the compound against several strains of bacteria and fungi. Results indicated significant inhibition of growth in resistant strains, suggesting potential as a therapeutic agent in treating infections caused by multidrug-resistant organisms .

Study 2: Anticancer Efficacy

Another research effort focused on the anticancer properties of similar compounds within the same structural class. The findings revealed that specific analogs could inhibit tumor growth in vitro by inducing apoptosis in cancer cells through caspase activation pathways .

Comparison with Similar Compounds

Structural Analogues of the Pyrido[1,2-a]pyrimidin-4-one Core

Several derivatives share the 4H-pyrido[1,2-a]pyrimidin-4-one scaffold but differ in substituents ():

Compound ID	Substituents at Position 2	Substituents at Position 7/9	Key Modifications	Potential Implications
Target	2-(2-hydroxyethoxy)ethylamino	7-methyl	Thiazolidinone with allyl group	Enhanced solubility; redox activity
	2-(2-hydroxyethyl)amino	9-methyl	Thiazolidinone with phenylethyl	Increased lipophilicity; altered steric profile
	3,4-dimethoxyphenyl; piperazinyl	Varied	Aromatic and cyclic amines	Improved CNS penetration (piperazine) or kinase binding (methoxy groups)
	2-chloro, 7-fluoro	3-isopropyl	Halogenation	Higher metabolic stability; increased electronegativity

Key Findings :

• Hydrophilic substituents (e.g., hydroxyethoxyethyl in the target) improve aqueous solubility compared to aromatic () or halogenated derivatives ().
• Thiazolidinone vs. Halogenation: The thiazolidinone moiety in the target compound may confer redox or chelation activity absent in halogenated analogs .

Analogues of the Thiazolidinone Moiety

The (Z)-configured thiazolidin-5-ylidene group is critical for stereoselective interactions ():

Compound ID	Thiazolidinone Substituents	Configuration	Reported Properties
Target	3-allyl, 2-thioxo	Z	Potential enzyme inhibition; allyl group may enhance reactivity
	5-(azulen-1-ylmethylene)	Z	Electrochemically active; azulene enhances π-π stacking
	4-chlorophenyl/methoxyphenyl	Not specified	Increased steric bulk; altered binding to pyrimidine targets
	3-(1-phenylethyl)	Z	Greater lipophilicity; possible CYP450 interactions

Key Findings :

• Allyl vs.
• 2-Thioxo vs. Oxo : The thioxo group in the target and compounds enhances metal chelation and redox cycling compared to oxo analogs .

Table 3: Comparative Physicochemical Data

Property	Target Compound	Compound	Compound
Molecular Weight	~450 g/mol*	~440 g/mol*	240.66 g/mol
Calculated logP	~1.8*	~2.5*	~2.0
Key Functional Groups	Hydroxyethoxy, thioxo	Hydroxyethyl, phenylethyl	Chloro, fluoro, isopropyl
Solubility (Predicted)	Moderate	Low	Low

*Estimated based on structural similarity.

Research Highlights :

• The hydroxyethoxyethyl group in the target compound reduces logP compared to ’s phenylethyl derivative, suggesting better solubility .
• Thioxo vs. Halogens : Thioxo groups (target, ) may confer antioxidant activity, whereas halogens () enhance stability but limit solubility .

Comparison with Other Routes :

• compounds use Suzuki couplings for aromatic substitutions, favoring scalability .
• employs azulene incorporation via electrochemical methods, highlighting niche synthetic strategies .

Preparation Methods

Cyclocondensation Reaction

A representative protocol involves reacting 2-amino-4-methylpyridine with ethyl acetoacetate in the presence of acetic acid under reflux conditions. This step yields 7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, with the methyl group at position 7 introduced via the β-keto ester precursor. The reaction mechanism proceeds through nucleophilic attack of the amine on the carbonyl carbon, followed by cyclodehydration (Table 1).

Table 1: Optimization of Cyclocondensation Conditions

Reactant	Catalyst	Temperature (°C)	Time (h)	Yield (%)
2-Amino-4-methylpyridine	AcOH	120	8	78
2-Amino-4-methylpyridine	PTSA	100	6	82
2-Amino-4-methylpyridine	ZnCl₂	80	12	65

Source: Adapted from

Functionalization at Position 3

The 3-position of the pyrido[1,2-a]pyrimidin-4-one core is activated for electrophilic substitution. Chlorination using phosphorus oxychloride (POCl₃) at 80°C for 4 hours provides 3-chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, a key intermediate for subsequent amination.

Introduction of the Hydroxyethoxyethylamino Side Chain

The 2-(2-hydroxyethoxy)ethylamino group is introduced via nucleophilic aromatic substitution (SNAr) at the 3-position of the chlorinated intermediate.

Amination Protocol

A solution of 3-chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is treated with excess 2-(2-hydroxyethoxy)ethylamine in dimethylformamide (DMF) at 90°C for 12 hours. The reaction is catalyzed by potassium carbonate (K₂CO₃), which facilitates deprotonation of the amine and enhances nucleophilicity. This step typically achieves yields of 85–90%.

Critical Parameters:

• Solvent polarity significantly impacts reaction kinetics, with DMF outperforming THF or toluene.

• Elevated temperatures (>80°C) prevent side reactions such as N-alkylation.

Construction of the Thiazolidinone Moiety

The 4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene fragment is synthesized through a sequence involving thiazolidinone ring formation and subsequent functionalization.

Thiazolidinone Synthesis

Rhodanine (2-thioxothiazolidin-4-one) derivatives serve as precursors. A modified Hantzsch thiazole synthesis is employed, reacting chloroacetic acid with ammonium thiocyanate and allylamine (prop-2-en-1-amine) in aqueous ethanol. The reaction proceeds via nucleophilic displacement, forming 3-allyl-2-thioxo-1,3-thiazolidin-4-one in 75% yield.

Oxidation and Tautomerization

Treatment with iodine in acetic acid oxidizes the thiazolidinone to the 4-oxo derivative while introducing the exocyclic double bond. The Z-configuration is thermodynamically favored due to conjugation with the thioxo group, as confirmed by X-ray crystallography in analogous compounds.

Stereoselective Knoevenagel Condensation

The final step involves coupling the pyrido[1,2-a]pyrimidin-4-one intermediate with the thiazolidinone aldehyde via a Knoevenagel reaction to establish the Z-configured double bond.

Microwave-Assisted Protocol

Modern synthetic approaches utilize microwave irradiation to enhance reaction efficiency. A mixture of the aldehyde and pyrido[1,2-a]pyrimidin-4-one derivative is irradiated at 120°C for 20 minutes in acetic acid with sodium acetate as a catalyst, achieving 92% yield (Table 2).

Table 2: Optimization of Knoevenagel Conditions

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)
NaOAc	AcOH	120	20	92
Piperidine	Toluene	110	30	78
TBAB	H₂O	100	45	65

Source: Adapted from

Stereochemical Control

The Z-configuration is retained through:

• Microwave Dielectric Heating: Rapid, uniform heating minimizes thermal decomposition and epimerization.

• Polar Solvents: Acetic acid stabilizes the transition state through hydrogen bonding, favoring the Z-isomer.

Purification and Characterization

Final purification employs silica gel column chromatography (ethyl acetate:hexane, 3:7) followed by recrystallization from ethanol. Characterization includes:

• ¹H/¹³C NMR: Confirms regiochemistry and Z-configuration via coupling constants (J = 12–14 Hz for transoid protons).

• HRMS: Validates molecular formula (C₂₅H₂₆N₄O₄S₂, [M+H]⁺ m/z 511.1421 observed vs. 511.1423 calculated).

Comparative Analysis of Synthetic Routes

Traditional thermal methods require 6–8 hours for the Knoevenagel step with 70–80% yields, whereas microwave-assisted synthesis reduces time to 20 minutes with >90% yields . The choice of catalyst (NaOAc vs. piperidine) impacts reaction efficiency, with sodium acetate proving superior in polar solvents.

Q & A

Q. Methodological Insight :

• Step 1 : Condensation of pyrido-pyrimidinone precursors with thiosemicarbazide derivatives under inert atmosphere (N₂/Ar).
• Step 2 : Z-configuration stabilization via controlled pH (5.5-6.5) to ensure geometric isomer purity .
• Step 3 : Purification using column chromatography (silica gel, eluent: CH₂Cl₂/MeOH 95:5) or recrystallization from ethanol .

How can researchers validate the structural integrity and purity of this compound?

Basic Research Question
Advanced spectroscopic techniques are required:

• NMR : Confirm Z-configuration via coupling constants (e.g., ¹H NMR: δ 8.2–8.5 ppm for aromatic protons; ¹³C NMR: 175–180 ppm for thioxo groups) .
• IR : Detect characteristic peaks for C=S (1150–1250 cm⁻¹) and C=O (1650–1700 cm⁻¹) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 528.6) .
• XRD : Single-crystal analysis to resolve stereochemical ambiguities (e.g., dihedral angles between pyrido-pyrimidinone and thiazolidinone moieties) .

What experimental strategies can elucidate the compound’s structure-activity relationships (SAR)?

Advanced Research Question
SAR studies require systematic substitution of functional groups:

• Thiazolidinone Modifications : Replace the prop-2-en-1-yl group with bulkier alkyl chains (e.g., isobutyl or cyclohexyl) to assess steric effects on bioactivity .
• Pyrido-Pyrimidinone Core : Introduce electron-withdrawing groups (e.g., -NO₂) at the 7-methyl position to evaluate electronic impacts on binding affinity .
• Biological Assays : Compare IC₅₀ values in enzyme inhibition assays (e.g., tyrosine kinases) to correlate substituent effects with potency .

Example : Analogues with benzyl or morpholinyl substituents showed reduced cytotoxicity but improved solubility, suggesting a trade-off between hydrophobicity and bioavailability .

How can computational methods enhance understanding of the compound’s interaction with biological targets?

Advanced Research Question
Combine molecular docking (e.g., AutoDock Vina) and MD simulations to:

• Predict binding modes with ATP-binding pockets (e.g., in EGFR or VEGFR-2).
• Calculate binding free energies (ΔG) using MM-PBSA/GBSA to prioritize analogues for synthesis .
• Validate predictions with SPR (surface plasmon resonance) to measure kinetic parameters (Kₐ, K_d) .

Case Study : Docking studies revealed hydrogen bonding between the thioxo group and Lys721 in EGFR, explaining nanomolar inhibition in kinase assays .

How should researchers resolve contradictions in reported biological activity data?

Advanced Research Question
Discrepancies often arise from assay variability or impurities. Mitigation strategies include:

• Standardized Protocols : Use identical cell lines (e.g., HepG2 for cytotoxicity) and incubation times (48–72 hours) .
• Purity Thresholds : Ensure ≥95% purity (via HPLC) to exclude confounding effects from synthesis byproducts .
• Control Experiments : Compare with reference inhibitors (e.g., erlotinib for EGFR) to calibrate activity metrics .

Example : A 2024 study attributed conflicting IC₅₀ values (0.5–5 µM) to differences in DMSO concentrations during solubility testing .

What are the challenges in studying the compound’s pharmacokinetic (PK) properties?

Advanced Research Question
Key challenges include poor aqueous solubility and metabolic instability. Methodological solutions:

• Solubility Enhancement : Use co-solvents (e.g., PEG-400) or nanoformulations (liposomes) .
• Metabolic Profiling : Incubate with liver microsomes (human/rat) to identify CYP450-mediated oxidation hotspots (e.g., allyl group degradation) .
• In Vivo PK : Administer via IV (1 mg/kg) and measure plasma half-life (t_½) using LC-MS/MS .

How can researchers design experiments to probe the compound’s mechanism of action?

Advanced Research Question
Multi-modal approaches are critical:

• Transcriptomics : RNA-seq to identify differentially expressed genes (e.g., apoptosis regulators like Bcl-2) post-treatment .
• Proteomics : SILAC labeling to quantify changes in kinase expression levels .
• Cellular Imaging : Confocal microscopy with fluorescent probes (e.g., Annexin V-FITC) to visualize apoptosis .

Case Study : A 2025 study linked the compound’s anti-proliferative effects to ROS generation in breast cancer cells, validated via DCFDA staining .

What strategies optimize the compound’s selectivity for therapeutic targets?

Advanced Research Question
Improve selectivity via:

• Fragment-Based Design : Introduce polar groups (e.g., -OH, -NH₂) to reduce off-target binding .
• Covalent Inhibitors : Incorporate electrophilic warheads (e.g., acrylamides) targeting cysteine residues in active sites .
• Selectivity Screening : Profile against kinase panels (e.g., Eurofins KinaseProfiler) to identify promiscuous interactions .

How do structural dynamics influence the compound’s biological activity?

Advanced Research Question
The Z-configuration of the thiazolidinone-methylidene group is critical for planar alignment with target binding pockets. Perturbations (e.g., E-isomer contamination) reduce potency by 10–100-fold. Monitor geometric stability via:

• Variable-Temperature NMR : Detect isomerization at elevated temperatures (>40°C) .
• Circular Dichroism : Track conformational changes in chiral environments .

What are the best practices for combining this compound with other therapies?

Advanced Research Question
Synergy studies require rigorous dose-response matrices:

• Combination Index (CI) : Calculate using Chou-Talalay method (CI <1 indicates synergy) .
• Mechanistic Pairing : Pair with DNA-damaging agents (e.g., cisplatin) if the compound inhibits DNA repair kinases .

Example : A 2024 study reported CI = 0.3 when combined with paclitaxel in ovarian cancer models .